Cas no 56777-24-3 (benzyl (2S)-2-hydroxypropanoate)
56777-24-3 structure
Product Name:benzyl (2S)-2-hydroxypropanoate
CAS No:56777-24-3
MF:C10H12O3
MW:180.200483322144
MDL:MFCD00209546
CID:89914
PubChem ID:11052238
Update Time:2025-11-05
benzyl (2S)-2-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- benzyl (S)-(-)-lactate
- Benzyl L-lactate
- Benzyl (S)-2-hydroxypropionate~L-Lactic acid benzyl ester
- (S)-(-)Lactic acid benzyl ester
- (S)-(-)-Lactic Acid Benzyl Ester
- Benzyl (S)-(?)-lactate
- L-benzyl lactate
- l-lactic acid benzyl ester
- N-BENZYLLACTATE
- Benzyl (S)-Lactate
- (S)-Benzyl 2-hydroxypropanoate
- benzyl-l-lactate
- (s)-benzyllactate
- (S)-benzyl lactate
- (s)-lactic acid benzyl ester
- (S)-benzyl-2-hydroxypropanoate
- (2S)-Lactic acid benzyl ester
- ZYTLPUIDJRKAAM-QMMMGPOBSA-N
- BENZYL (S)-2-HYDROXYPROPIONATE
- ZB012208
- (S)-2-Hydroxy-propionic acid benzyl ester
- L0161
- CS-
- benzyl (2S)-2-hydroxypropanoate
- CS-0045408
- AKOS015836390
- MFCD00209546
- SCHEMBL320610
- Propanoic acid, 2-hydroxy-, phenylmethyl ester, (2S)-
- 56777-24-3
- F17734
- EN300-332138
- AS-56743
- Benzyl (S)-(-)-lactate, technical grade, 90%
-
- MDL： MFCD00209546
- Inchi： 1S/C10H12O3/c1-8(11)10(12)13-7-9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3/t8-/m0/s1
- InChI Key： ZYTLPUIDJRKAAM-QMMMGPOBSA-N
- SMILES： O(C([C@H](C)O)=O)CC1C=CC=CC=1
- BRN： 2048925
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: liquid
- Density: 1.12 g/mL at 25 °C(lit.)
- Melting Point: 17°C(lit.)
- Boiling Point: 141°C/14mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.511(lit.)
- Water Partition Coefficient: Not miscible or difficult to mix in water.
- PSA: 46.53000
- LogP: 1.11060
- Optical Activity: [α]20/D −19°, c = 1 in acetone
- Solubility: Insoluble in water
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
benzyl (2S)-2-hydroxypropanoate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S23-S24/25
- Safety Term：S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
benzyl (2S)-2-hydroxypropanoate Customs Data
- HS CODE：2918110000
- Customs Data：
China Customs Code:
2918110000Overview:
2918110000. Lactic acid and its salts and esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2918110000. lactic acid, its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
benzyl (2S)-2-hydroxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B151945-1g |
benzyl (2S)-2-hydroxypropanoate |
56777-24-3 | >95.0%(GC) | 1g |
¥123.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B151945-25G |
benzyl (2S)-2-hydroxypropanoate |
56777-24-3 | >95.0%(GC) | 25g |
¥1121.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B151945-5G |
benzyl (2S)-2-hydroxypropanoate |
56777-24-3 | >95.0%(GC) | 5g |
¥314.90 | 2023-09-04 | |
| TRC | L300110-50mg |
(S)-(-)-Lactic Acid Benzyl Ester |
56777-24-3 | 50mg |
$ 45.00 | 2022-06-04 | ||
| TRC | L300110-100mg |
(S)-(-)-Lactic Acid Benzyl Ester |
56777-24-3 | 100mg |
$ 60.00 | 2022-06-04 | ||
| TRC | L300110-500mg |
(S)-(-)-Lactic Acid Benzyl Ester |
56777-24-3 | 500mg |
$ 90.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B861976-25g |
Benzyl (S)-(-)-Lactate |
56777-24-3 | ≥98%(GC) | 25g |
￥1,088.00 | 2022-09-02 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 424846-5ML |
benzyl (2S)-2-hydroxypropanoate |
56777-24-3 | 90% | 5ML |
￥292.21 | 2022-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X62095-5g |
Benzyl (S)-(-)-Lactate |
56777-24-3 | ≥98% | 5g |
¥248.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X62095-1g |
Benzyl (S)-(-)-Lactate |
56777-24-3 | 1g |
¥108.0 | 2021-09-07 |
benzyl (2S)-2-hydroxypropanoate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:56777-24-3)L-乳酸苄酯
Order Number:LE26567209
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:56777-24-3)benzyl (2S)-2-hydroxypropanoate
Order Number:A8117
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:55
Price ($):332.0
Email:sales@amadischem.com
benzyl (2S)-2-hydroxypropanoate Related Literature
-
1. Direct synthesis of N-protected chiral amino acids from imidodicarbonates employing either Mitsunobu or triflate alkylation. Feasibility study using lactate with particular reference to 15N-labellingFredrik Degerbeck,Bengt Fransson,Leif Grehn,Ulf Ragnarsson J. Chem. Soc. Perkin Trans. 1 1992 245
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